Diethylamino hydroxybenzoyl hexyl benzoate
Diethylamino hydroxybenzoyl hexyl benzoate
Diethylamino hydroxybenzoyl hexyl benzoate is a member of benzophenones.
Diethylamino hydroxybenzoyl hexyl benzoate is a UV filter with high absorption in the UV-A range. Minimizing the overexposure of human skin to ultraviolet radiation that may lead to acute and chronic photodamage, diethylamino hydroxybenzoyl hexyl benzoate is an oil-soluble UV filter that may be incorporated in the oil phase of emulsions. Diethylamino hydroxybenzoyl hexyl benzoate was approved in Europe in 2005, and is also marketed in the U.S., South America, Mexico, Japan and Taiwan. It has a chemical structure similar to the classical benxophoenone drug class, and displays good photostability. It is used in concentrations up to 10% in sunscreen products, either alone or in combination with other UV absorbers.
Diethylamino hydroxybenzoyl hexyl benzoate is a UV filter with high absorption in the UV-A range. Minimizing the overexposure of human skin to ultraviolet radiation that may lead to acute and chronic photodamage, diethylamino hydroxybenzoyl hexyl benzoate is an oil-soluble UV filter that may be incorporated in the oil phase of emulsions. Diethylamino hydroxybenzoyl hexyl benzoate was approved in Europe in 2005, and is also marketed in the U.S., South America, Mexico, Japan and Taiwan. It has a chemical structure similar to the classical benxophoenone drug class, and displays good photostability. It is used in concentrations up to 10% in sunscreen products, either alone or in combination with other UV absorbers.
Brand Name:
Vulcanchem
CAS No.:
302776-68-7
VCID:
VC0135673
InChI:
InChI=1S/C24H31NO4/c1-4-7-8-11-16-29-24(28)20-13-10-9-12-19(20)23(27)21-15-14-18(17-22(21)26)25(5-2)6-3/h9-10,12-15,17,26H,4-8,11,16H2,1-3H3
SMILES:
CCCCCCOC(=O)C1=CC=CC=C1C(=O)C2=C(C=C(C=C2)N(CC)CC)O
Molecular Formula:
C₂₄H₃₁NO₄
Molecular Weight:
397.5 g/mol
Diethylamino hydroxybenzoyl hexyl benzoate
CAS No.: 302776-68-7
Reference Standards
VCID: VC0135673
Molecular Formula: C₂₄H₃₁NO₄
Molecular Weight: 397.5 g/mol
| CAS No. | 302776-68-7 |
|---|---|
| Product Name | Diethylamino hydroxybenzoyl hexyl benzoate |
| Molecular Formula | C₂₄H₃₁NO₄ |
| Molecular Weight | 397.5 g/mol |
| IUPAC Name | hexyl 2-[4-(diethylamino)-2-hydroxybenzoyl]benzoate |
| Standard InChI | InChI=1S/C24H31NO4/c1-4-7-8-11-16-29-24(28)20-13-10-9-12-19(20)23(27)21-15-14-18(17-22(21)26)25(5-2)6-3/h9-10,12-15,17,26H,4-8,11,16H2,1-3H3 |
| Standard InChIKey | FDATWRLUYRHCJE-UHFFFAOYSA-N |
| SMILES | CCCCCCOC(=O)C1=CC=CC=C1C(=O)C2=C(C=C(C=C2)N(CC)CC)O |
| Canonical SMILES | CCCCCCOC(=O)C1=CC=CC=C1C(=O)C2=C(C=C(C=C2)N(CC)CC)O |
| Melting Point | 54, Decomposes at 314 |
| Description | Diethylamino hydroxybenzoyl hexyl benzoate is a member of benzophenones. Diethylamino hydroxybenzoyl hexyl benzoate is a UV filter with high absorption in the UV-A range. Minimizing the overexposure of human skin to ultraviolet radiation that may lead to acute and chronic photodamage, diethylamino hydroxybenzoyl hexyl benzoate is an oil-soluble UV filter that may be incorporated in the oil phase of emulsions. Diethylamino hydroxybenzoyl hexyl benzoate was approved in Europe in 2005, and is also marketed in the U.S., South America, Mexico, Japan and Taiwan. It has a chemical structure similar to the classical benxophoenone drug class, and displays good photostability. It is used in concentrations up to 10% in sunscreen products, either alone or in combination with other UV absorbers. |
| Solubility | 0.01 mg/L |
| Synonyms | 2-[4-(Diethylamino)-2-hydroxybenzoyl]benzoic Acid Hexyl Ester; Hexyl 2-[4-(Diethylamino)-2-hydroxybenzoyl]benzoate; n-Hexyl 2-(4-Diethylamino-2-hydroxybenzoyl)benzoate; |
| PubChem Compound | 10111431 |
| Last Modified | Nov 11 2021 |
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